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Compound of Interest

Compound Name: 4-tert-Butylbenzaldehyde

Cat. No.: B1265539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of 4-
tert-butylbenzaldehyde, a crucial intermediate in the synthesis of various compounds. This

document outlines its refractive index and density, details the experimental protocols for their

measurement, and presents this data in a clear, accessible format for laboratory and research

applications.

Core Physicochemical Data
The refractive index and density are fundamental physical constants that are essential for the

identification, purity assessment, and quality control of 4-tert-butylbenzaldehyde. These

properties are summarized below.

Physicochemical Property Value Temperature (°C)

Refractive Index (n/D) 1.53 (lit.)[1][2] 20

1.5260-1.5310[3][4][5] 20

1.5285[6] Not Specified

Density 0.97 g/mL (lit.)[1][2][6] 25

0.97[7] Not Specified
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Experimental Protocols
Accurate determination of the refractive index and density is paramount for ensuring the quality

and consistency of 4-tert-butylbenzaldehyde used in research and development. The

following sections detail the standard methodologies for these measurements.

Measurement of Refractive Index
The refractive index of a liquid, such as 4-tert-butylbenzaldehyde, is typically measured using

a refractometer, most commonly an Abbé refractometer.

Methodology:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index

at a specific temperature (e.g., distilled water).

Temperature Control: Ensure the refractometer's prisms are maintained at a constant

temperature, typically 20°C, using a circulating water bath.

Sample Application: Apply a few drops of 4-tert-butylbenzaldehyde to the surface of the

lower prism.

Measurement: Close the prisms and adjust the instrument to bring the dividing line between

the light and dark fields into sharp focus at the crosshairs of the eyepiece.

Reading: Read the refractive index value directly from the instrument's scale.

Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol or

isopropanol) and a soft lens tissue after each measurement.

Measurement of Density
The density of a liquid can be determined using several methods, with the use of a pycnometer

or a digital density meter being the most common and accurate.

Methodology using a Pycnometer:

Cleaning and Drying: Thoroughly clean and dry an empty pycnometer of a known volume.
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Weighing the Empty Pycnometer: Accurately weigh the empty, dry pycnometer (m₁).

Filling with Sample: Fill the pycnometer with 4-tert-butylbenzaldehyde, ensuring no air

bubbles are present. The temperature of the sample should be equilibrated to 25°C in a

water bath.

Weighing the Filled Pycnometer: Weigh the pycnometer filled with the sample (m₂).

Calculation: The density (ρ) is calculated using the following formula: ρ = (m₂ - m₁) / V where

V is the volume of the pycnometer.

Logical Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of 4-tert-
butylbenzaldehyde, incorporating the measurement of its refractive index and density.
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Quality Control Workflow for 4-tert-butylbenzaldehyde

Receive Sample of
4-tert-butylbenzaldehyde

Visual Inspection
(Colorless to pale yellow liquid)

Measure Refractive Index
at 20°C

Measure Density
at 25°C

Compare with Specifications
(Refractive Index: 1.5260-1.5310

Density: ~0.97 g/mL)

Pass

Within Range

Fail

Out of Range

Further Analysis Required
(e.g., GC for purity)

Click to download full resolution via product page

Caption: Quality control workflow for 4-tert-butylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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